Cas no 2649023-10-7 (2-(1-isocyanatocyclopropyl)ethylcyclopentane)

• Product Name: 2-(1-isocyanatocyclopropyl)ethylcyclopentane
• CAS No: 2649023-10-7
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 6352731
• PubChem ID: 165756929
• Update Time: 2025-05-19

2-(1-isocyanatocyclopropyl)ethylcyclopentane Chemical and Physical Properties

Names and Identifiers

• 2-(1-isocyanatocyclopropyl)ethylcyclopentane
• 2649023-10-7
• EN300-1819975
• [2-(1-isocyanatocyclopropyl)ethyl]cyclopentane

• Inchi： 1S/C11H17NO/c13-9-12-11(7-8-11)6-5-10-3-1-2-4-10/h10H,1-8H2
• InChI Key： WIRRSYZBJPRFHJ-UHFFFAOYSA-N
• SMILES： O=C=NC1(CCC2CCCC2)CC1

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 29.4Ų

Additional information on 2-(1-isocyanatocyclopropyl)ethylcyclopentane

2-(1-Isocyanatocyclopropyl)Ethylcyclopentane: A Comprehensive Overview

2-(1-Isocyanatocyclopropyl)ethylcyclopentane, identified by the CAS number 2649023-10-7, is a specialized organic compound that has garnered significant attention in the fields of polymer chemistry and materials science. This compound is notable for its unique structural properties, which make it a valuable precursor in the synthesis of advanced materials. The molecule consists of a cyclopentane ring substituted with an ethyl group, which in turn is attached to a cyclopropyl ring bearing an isocyanato functional group. This configuration imparts the compound with reactivity that is highly sought after in various industrial applications.

The synthesis of 2-(1-isocyanatocyclopropyl)ethylcyclopentane typically involves multi-step organic reactions, often leveraging transition metal catalysts to achieve high yields and selectivity. Recent advancements in catalytic methods have enabled more efficient pathways for its production, reducing costs and environmental impact. Researchers have also explored the use of biodegradable solvents and renewable feedstocks to align with sustainability goals, making this compound increasingly relevant in green chemistry initiatives.

In terms of applications, 2-(1-isocyanatocyclopropyl)ethylcyclopentane serves as a key intermediate in the production of high-performance polymers. Its isocyanato group reacts with hydroxyl-containing compounds to form polyurethanes, which are widely used in automotive interiors, construction materials, and consumer goods. The cyclopentane moiety contributes to the mechanical strength and thermal stability of the resulting polymers, making them suitable for demanding environments.

Recent studies have focused on enhancing the functionality of this compound by incorporating additional functional groups or modifying its structure. For instance, researchers have investigated the incorporation of fluorinated substituents to improve the hydrophobicity and chemical resistance of derived polymers. Such modifications are expected to expand its utility in niche markets such as aerospace and medical devices.

The environmental impact of 2-(1-isocyanatocyclopropyl)ethylcyclopentane has also come under scrutiny as industries strive to adopt more sustainable practices. Life cycle assessments (LCAs) have been conducted to evaluate its production processes and end-of-life disposal options. These assessments highlight opportunities for reducing energy consumption and minimizing waste generation during synthesis.

In conclusion, 2-(1-isocyanatocyclopropyl)ethylcyclopentane, CAS number 2649023-10-7, stands as a pivotal compound in modern materials science. Its versatile reactivity, combined with ongoing innovations in synthesis and application development, positions it as a cornerstone for future advancements in polymer technology. As industries continue to prioritize sustainability and performance, this compound will likely play an even more critical role in shaping the materials landscape.